Cas no 91420-99-4 (3-Formyl-4-methoxybenzoic acid)

• Product Name: 3-Formyl-4-methoxybenzoic acid
• CAS No: 91420-99-4
• MF: C₉H₈O₄
• MW: 180.157423019409
• MDL: MFCD12405165
• CID: 2083838
• Update Time: 2025-06-30

3-Formyl-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Formyl-4-methoxybenzoic Acid
• 3-Formyl-4-methoxy-benzoesaeure
• 3-Formyl-4-methoxy-benzoic acid
• Benzoic acid,3-formyl-4-methoxy
• Benzoic acid, 3-formyl-4-methoxy-
• 3-Formyl-4-methoxybenzoicAcid
• LAQPQIRPQCMEHG-UHFFFAOYSA-N
• 5887AJ
• TRA0088279
• SY026515
• 3-Formyl-4-methoxybenzoic acid (ACI)
• 3-Formyl-4-methoxybenzoic acid

• MDL： MFCD12405165
• Inchi： 1S/C9H8O4/c1-13-8-3-2-6(9(11)12)4-7(8)5-10/h2-5H,1H3,(H,11,12)
• InChI Key： LAQPQIRPQCMEHG-UHFFFAOYSA-N
• SMILES： O=CC1C(OC)=CC=C(C(O)=O)C=1

Computed Properties

• Exact Mass: 180.04200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6

Experimental Properties

• PSA: 63.60000
• LogP: 1.20590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-Formyl-4-methoxybenzoic acid

3-Formyl-4-methoxybenzoic Acid: A Comprehensive Overview

3-Formyl-4-methoxybenzoic acid, identified by the CAS registry number 91420-99-4, is a compound of significant interest in both academic and industrial research. This molecule, with its unique structural features, has garnered attention due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The compound is characterized by a benzoic acid backbone with substituents at the 3 and 4 positions: a formyl group (-CHO) at position 3 and a methoxy group (-OCH₃) at position 4. These functional groups contribute to the compound's chemical reactivity and biological activity.

The synthesis of 3-formyl-4-methoxybenzoic acid typically involves multi-step organic reactions. One common approach is the substitution of a suitable precursor, such as methyl gallate, followed by oxidation to introduce the formyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the oxidation process, achieving higher yields and purities.

The physical properties of 3-formyl-4-methoxybenzoic acid are well-documented. It exists as a crystalline solid with a melting point of approximately 210°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for various extraction and purification techniques commonly employed in analytical chemistry.

In terms of biological activity, recent studies have highlighted the potential of 3-formyl-4-methoxybenzoic acid as an anti-inflammatory agent. Researchers have demonstrated that the compound exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation. Additionally, its ability to modulate reactive oxygen species (ROS) levels suggests potential applications in antioxidant therapies. These findings underscore the importance of further investigation into its pharmacokinetic properties and toxicity profiles.

The application of 3-formyl-4-methoxybenzoic acid extends beyond pharmacology. In materials science, it has been explored as a precursor for synthesizing advanced polymers with tailored electronic properties. For example, its formyl group can undergo polymerization reactions to form conjugated systems, which are valuable in organic electronics. Recent breakthroughs in this area have leveraged green chemistry principles to develop more sustainable synthesis routes.

In conclusion, 3-formyl-4-methoxybenzoic acid, CAS No. 91420-99-4, is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool for future innovations in science and industry.